Cas no 2171155-97-6 ((1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid
• CAS No: 2171155-97-6
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6206586
• PubChem ID: 165513001
• Update Time: 2025-10-29

(1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid
• (1r,3r)-3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]cyclobutane-1-carboxylic acid
• 2171155-97-6
• EN300-1531059
• 2172072-89-6
• EN300-1545602
• EN300-1531694
• (1s,3s)-3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]cyclobutane-1-carboxylic acid
• 2171276-63-2
• 3-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]cyclobutane-1-carboxylic acid

• Inchi： 1S/C24H24N2O5/c27-21(28)14-11-15(12-14)25-22(29)24(9-10-24)26-23(30)31-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,14-15,20H,9-13H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： PYWVVWILDYZGFZ-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on (1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid

Recent Advances in the Study of (1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid (CAS: 2171155-97-6)

The compound (1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid (CAS: 2171155-97-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopropane and cyclobutane structural motifs, serves as a critical intermediate in the synthesis of novel bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of cyclopropane-containing peptidomimetics. Researchers demonstrated that the incorporation of (1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid into peptide backbones significantly enhanced the metabolic stability and binding affinity of the resulting molecules. The study utilized advanced NMR spectroscopy and X-ray crystallography to elucidate the conformational preferences of the compound, providing valuable insights for rational drug design.

Another groundbreaking research effort, documented in ACS Chemical Biology, investigated the compound's utility in targeted protein degradation. The study revealed that derivatives of (1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid could be effectively conjugated to E3 ligase ligands, enabling the development of proteolysis-targeting chimeras (PROTACs). This approach holds promise for addressing previously undruggable targets in oncology and neurodegenerative diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of (1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid. A 2024 paper in Organic Process Research & Development detailed a scalable, enantioselective synthesis route that significantly improved yield and purity while reducing environmental impact. The authors emphasized the importance of this development for large-scale pharmaceutical manufacturing.

Looking forward, the unique structural features of (1r,3r)-3-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclobutane-1-carboxylic acid continue to inspire innovative research directions. Current investigations are exploring its potential in covalent inhibitor design and as a building block for macrocyclic compounds. As the understanding of its physicochemical properties and biological interactions deepens, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.